Cas no 2137514-45-3 (2'-(2-nitrobenzenesulfonyl)-3',4'-dihydro-2'H-spiro[piperidine-3,1'-pyrrolo[1,2-a]pyrazine])

• Product Name: 2'-(2-nitrobenzenesulfonyl)-3',4'-dihydro-2'H-spiro[piperidine-3,1'-pyrrolo[1,2-a]pyrazine]
• CAS No: 2137514-45-3
• MF: C₁₇H₂₀N₄O₄S
• MW: 376.430102348328
• CID: 5802863
• PubChem ID: 165501254
• Update Time: 2025-07-08

2'-(2-nitrobenzenesulfonyl)-3',4'-dihydro-2'H-spiro[piperidine-3,1'-pyrrolo[1,2-a]pyrazine] Chemical and Physical Properties

Names and Identifiers

• 2'-(2-nitrobenzenesulfonyl)-3',4'-dihydro-2'H-spiro[piperidine-3,1'-pyrrolo[1,2-a]pyrazine]
• 2137514-45-3
• EN300-1169164

• Inchi： 1S/C17H20N4O4S/c22-21(23)14-5-1-2-6-15(14)26(24,25)20-12-11-19-10-3-7-16(19)17(20)8-4-9-18-13-17/h1-3,5-7,10,18H,4,8-9,11-13H2
• InChI Key： QUHWNJTYBIQYIJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1CCN2C=CC=C2C21CNCCC2)(=O)=O

Computed Properties

• Exact Mass: 376.12052631g/mol
• Monoisotopic Mass: 376.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 109Ų

Additional information on 2'-(2-nitrobenzenesulfonyl)-3',4'-dihydro-2'H-spiro[piperidine-3,1'-pyrrolo[1,2-a]pyrazine]

Introduction to 2'-(2-nitrobenzenesulfonyl)-3',4'-dihydro-2'H-spiro[piperidine-3,1'-pyrrolo[1,2-a]pyrazine] (CAS No. 2137514-45-3)

2'-(2-nitrobenzenesulfonyl)-3',4'-dihydro-2'H-spiro[piperidine-3,1'-pyrrolo[1,2-a]pyrazine] (CAS No. 2137514-45-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of spirocyclic compounds, which are known for their unique structural features and potential biological activities. The presence of the nitrobenzenesulfonyl group and the spirocyclic framework endows this molecule with a range of interesting properties that make it a valuable candidate for various applications.

The chemical structure of 2'-(2-nitrobenzenesulfonyl)-3',4'-dihydro-2'H-spiro[piperidine-3,1'-pyrrolo[1,2-a]pyrazine] is characterized by a spirocyclic core consisting of a piperidine ring fused with a pyrrolo[1,2-a]pyrazine moiety. The 2-nitrobenzenesulfonyl substituent adds an additional layer of complexity and reactivity to the molecule. This combination of structural elements contributes to the compound's potential as a lead molecule in drug discovery and development.

Recent studies have highlighted the biological activities of 2'-(2-nitrobenzenesulfonyl)-3',4'-dihydro-2'H-spiro[piperidine-3,1'-pyrrolo[1,2-a]pyrazine]. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The anti-inflammatory activity is attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 2'-(2-nitrobenzenesulfonyl)-3',4'-dihydro-2'H-spiro[piperidine-3,1'-pyrrolo[1,2-a]pyrazine] could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2'-(2-nitrobenzenesulfonyl)-3',4'-dihydro-2'H-spiro[piperidine-3,1'-pyrrolo[1,2-a]pyrazine] has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colon cancer. The mechanism of action appears to involve the modulation of signaling pathways that regulate cell survival and proliferation. These findings have opened up new avenues for exploring the therapeutic potential of 2'-(2-nitrobenzenesulfonyl)-3',4'-dihydro-2'H-spiro[piperidine-3,1'-pyrrolo[1,2-a]pyrazine] in cancer treatment.

The pharmacokinetic properties of 2'-(2-nitrobenzenesulfonyl)-3',4'-dihydro-2'H-spiro[piperidine-3,1'-pyrrolo[1,2-a]pyrazine] have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life in vivo, which are important factors for its potential use in therapeutic applications.

To further enhance the therapeutic potential of 2'-(2-nitrobenzenesulfonyl)-3',4'-dihydro-2'H-spiro[piperidine-3,1'-pyrrolo[1,2-a]pyrazine], ongoing research is focused on optimizing its chemical structure through medicinal chemistry approaches. This includes modifying the substituents on the spirocyclic core to improve potency and selectivity while minimizing potential side effects. Computational methods such as molecular docking and molecular dynamics simulations are being employed to guide these optimization efforts.

Clinical trials are another crucial step in evaluating the safety and efficacy of 2'-(2-nitrobenzenesulfonyl)-3',4'-dihydro-2'H-spiro[piperidine-3,1'-pyrrolo[1,2-a]pyrazine]. Preclinical studies have shown promising results, but more extensive clinical trials are needed to confirm these findings in human subjects. These trials will provide valuable insights into the pharmacological profile and therapeutic window of this compound.

In conclusion, 2'-(2-nitrobenzenesulfonyl)-3',4'-dihydro-2'H-spiro[piperidine-3,1'-pyrrolo[1,2-a]pyrazine] (CAS No. 2137514-45-3) is a promising compound with diverse biological activities and potential applications in medicine. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research aims to optimize its properties and evaluate its safety and efficacy through rigorous preclinical and clinical studies.